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Compound of Interest

Compound Name: NS19504

Cat. No.: B1662380 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) with explicit disposal instructions for NS19504
is not publicly available. Therefore, this guidance is based on established best practices for the

disposal of research-grade chemicals with unknown hazard profiles. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific requirements and

procedures.

The primary principle for the disposal of a chemical with undocumented hazard information is to

adopt a conservative approach, treating it as potentially hazardous.[1] This ensures the safety

of laboratory personnel and compliance with environmental regulations.

Essential, Immediate Safety and Logistical
Information
Due to the absence of specific toxicity and environmental hazard data for NS19504, it is

imperative to handle it as a chemical of unknown hazard. The following procedural steps are

recommended for its disposal.

Operational Plan
Hazard Assessment: In the absence of data, assume NS19504 is hazardous. Review any

internal data or structural similarities to other compounds that may provide insight into

potential hazards.

Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,

including safety glasses, a lab coat, and chemical-resistant gloves, when handling NS19504
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for disposal.

Waste Segregation: Do not mix NS19504 waste with other chemical waste streams unless

compatibility is certain.[1][2] It should be collected in a separate, dedicated waste container.

[1]

Containment: Use a container that is in good condition, compatible with the chemical, and

has a secure, leak-proof lid.[2][3][4] The container should be clearly labeled.

Labeling: The waste container must be labeled clearly. The label should include:

The full chemical name: "NS19504"

The words "Hazardous Waste - Caution: Hazards Unknown"[1]

The approximate quantity of the waste.

The date of accumulation.

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area within the laboratory.[3][5] This area should be secure, away from general lab traffic,

and separate from incompatible materials.

Disposal Plan
Contact EHS: Do not attempt to dispose of NS19504 through regular trash or down the

drain.[5][6] Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the collection and disposal of the chemical waste.[1]

Provide Information: When arranging for pickup, provide the EHS department with all

available information about NS19504, including its name, quantity, and the fact that its

hazards are not fully characterized.[1]

Follow Institutional Procedures: Adhere strictly to your institution's specific procedures for the

pickup and disposal of chemical waste.

Quantitative Data Summary
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The following table summarizes the available quantitative data for NS19504.

Property Value

Molecular Weight 269.16 g/mol

Molecular Formula C₁₀H₉BrN₂S

Purity ≥99% (HPLC)

Solubility in DMSO 100 mM

Storage Temperature +4°C (short term), -20°C (long term as solid)

Experimental Protocols
Detailed experimental protocols for the disposal of NS19504 are not available. The

recommended procedure is based on general chemical waste management guidelines.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of NS19504.
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Start: NS19504 Waste Generation
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Contact Institutional EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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